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Compound of Interest

Compound Name: Dibutyl sulfide

Cat. No.: B166003 Get Quote

This technical guide provides a comprehensive overview of the boiling and melting points of

dibutyl sulfide, intended for researchers, scientists, and drug development professionals. The

document details the physical constants of this compound and outlines the standard

experimental methodologies for their determination.

Physicochemical Data of Dibutyl Sulfide
Dibutyl sulfide, also known as 1,1'-thiobisbutane, is a thioether with the chemical formula

C8H18S. It is a clear, colorless to very slightly yellow liquid with a characteristic stench.[1][2]

The accurate determination of its physical properties, such as boiling and melting points, is

crucial for its application in various chemical syntheses and research contexts.

Below is a summary of the experimentally determined boiling and melting points for dibutyl
sulfide from various sources.

Physical Property Value Conditions

Boiling Point 188 - 189 °C at 1013 hPa (760 mm Hg)

182 - 189 °C at 760.00 mm Hg

Melting Point -80 °C Not specified

-76.7 °C Not specified

-76 °C (lit.)
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Note: "(lit.)" indicates a value taken from scientific literature.[2][3][4]

Experimental Protocols for Determination of
Physical Properties
The following sections describe the standard laboratory procedures for determining the boiling

and melting points of a chemical substance like dibutyl sulfide.

The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. For a pure substance, the boiling point is a characteristic

physical constant. Common methods for its determination include distillation and the Thiele

tube method.

1. Distillation Method:

This method is suitable when a sufficient quantity of the sample is available (typically > 5 mL).

Apparatus Setup: A simple distillation apparatus is assembled, consisting of a distilling flask,

a condenser, a receiving flask, and a thermometer. The thermometer bulb should be

positioned just below the side arm of the distilling flask to accurately measure the

temperature of the vapor as it passes into the condenser.

Procedure:

The liquid sample (dibutyl sulfide) is placed in the distilling flask along with a few boiling

chips or a magnetic stir bar to ensure smooth boiling.

The apparatus is heated gently.

As the liquid boils, the vapor rises, and its temperature is recorded by the thermometer.

The temperature should remain constant during the distillation of a pure substance; this

constant temperature is the boiling point.

The barometric pressure should be recorded as the boiling point is pressure-dependent.

2. Thiele Tube Method (Micro Method):
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This method is ideal when only a small amount of the sample is available.

Apparatus Setup: A Thiele tube, which is a glass tube designed to contain a heating oil and

facilitate uniform heating by convection currents. A small test tube containing the sample, a

thermometer, and an inverted capillary tube are also required.

Procedure:

A few milliliters of the liquid sample are placed in the small test tube.

A capillary tube, sealed at one end, is inverted and placed inside the test tube with the

sample.

The test tube assembly is attached to a thermometer and immersed in the Thiele tube

containing a high-boiling point oil.

The side arm of the Thiele tube is heated gently.

As the temperature rises, air trapped in the capillary tube will be expelled, followed by a

steady stream of bubbles from the sample vapor as it reaches its boiling point.

Heating is then discontinued.

The temperature at which the liquid just begins to be drawn back into the capillary tube

upon cooling is recorded as the boiling point.

The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range. The presence

of impurities typically lowers and broadens the melting point range. Since dibutyl sulfide has a

very low melting point (-80 to -76 °C), specialized low-temperature apparatus is required. The

general principle, however, remains the same as for solids at room temperature and is often

determined using a capillary method.

1. Capillary Method:

Sample Preparation: A small amount of the solidified sample (frozen using a suitable cooling

bath, e.g., dry ice/acetone) is finely powdered and packed into a capillary tube.
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Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of

a heating/cooling block and a thermometer or a digital temperature probe. For sub-zero

melting points, a cryostat or a specially designed low-temperature melting point apparatus

would be used.

Procedure:

The apparatus is cooled to a temperature well below the expected melting point.

The temperature is then raised slowly, typically at a rate of 1-2 °C per minute, as the

expected melting point is approached.

The temperature at which the first drop of liquid is observed is recorded as the beginning

of the melting range.

The temperature at which the last crystal of the solid melts is recorded as the end of the

melting range.

Visualized Experimental Workflows
The following diagrams illustrate the logical flow of the experimental protocols described above.
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Start: Boiling Point Determination (Distillation)

Assemble Distillation Apparatus

Add Dibutyl Sulfide and Boiling Chips to Flask

Gently Heat the Flask

Observe Vapor Rising and Condensing

Record Stable Temperature on Thermometer

Record Barometric Pressure

End: Boiling Point Determined

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination by Distillation.
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Start: Melting Point Determination (Capillary)

Freeze and Powder Dibutyl Sulfide

Pack Sample into Capillary Tube

Place Capillary in Low-Temp Melting Point Apparatus

Cool Apparatus Below Expected Melting Point

Heat Slowly (1-2 °C/min)

Observe Melting

Record Temperature Range from First Liquid to Last Crystal

End: Melting Point Range Determined

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination by Capillary Method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Dibutyl sulfide | C8H18S | CID 11002 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. chemwhat.com [chemwhat.com]

3. 二丁基硫醚 ≥98.0% (GC) | Sigma-Aldrich [sigmaaldrich.com]

4. Dibutyl sulfide | 544-40-1 [chemicalbook.com]

To cite this document: BenchChem. [An In-depth Technical Guide on the Physicochemical
Properties of Dibutyl Sulfide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166003#dibutyl-sulfide-boiling-point-and-melting-
point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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